Cas no 921895-42-3 (N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclopropanecarboxamide)

• Product Name: N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclopropanecarboxamide
• CAS No: 921895-42-3
• MF: C₁₉H₂₇N₃O₂
• MW: 329.436584711075
• CID: 6177723
• PubChem ID: 44024541
• Update Time: 2025-11-01

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclopropanecarboxamide
• N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]cyclopropanecarboxamide
• N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]cyclopropanecarboxamide
• 921895-42-3
• F2291-0253
• AKOS024636245
• N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)cyclopropanecarboxamide

• Inchi： 1S/C19H27N3O2/c1-21-7-6-16-12-15(4-5-17(16)21)18(22-8-10-24-11-9-22)13-20-19(23)14-2-3-14/h4-5,12,14,18H,2-3,6-11,13H2,1H3,(H,20,23)
• InChI Key： NDFIZKMVHNWXGZ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1C=CC2=C(CCN2C)C=1)CNC(C1CC1)=O

Computed Properties

• Exact Mass: 329.21032711g/mol
• Monoisotopic Mass: 329.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.8Ų

Additional information on N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclopropanecarboxamide

Comprehensive Overview of N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclopropanecarboxamide (CAS No. 921895-42-3)

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclopropanecarboxamide (CAS No. 921895-42-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining an indole core, a morpholine ring, and a cyclopropanecarboxamide moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its hybrid pharmacophore design.

The compound's CAS number 921895-42-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular formula and weight are often queried in scientific literature, reflecting its relevance in medicinal chemistry and targeted therapy studies. Recent trends highlight growing curiosity about its mechanism of action, especially in relation to kinase inhibition and receptor binding, aligning with the broader demand for small-molecule therapeutics.

In the context of drug design, the N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclopropanecarboxamide scaffold offers versatility. The indole segment is known for its prevalence in bioactive compounds, while the morpholine ring enhances solubility and pharmacokinetic properties. The cyclopropane group introduces steric constraints, potentially improving target selectivity. Such features resonate with current searches for "optimized drug-like molecules" and "fragment-based drug discovery."

Synthetic routes to this compound often involve multistep organic synthesis, with emphasis on amide coupling and heterocyclic functionalization. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed for characterization, addressing common queries about "purity validation" and "structural elucidation." These methodologies align with industry standards for high-throughput screening (HTS) and lead compound optimization.

Beyond its chemical attributes, CAS 921895-42-3 is frequently discussed in forums exploring "novel therapeutic agents" and "precision medicine." Its potential role in oncology and neurological disorders is speculative but aligns with trending topics like "personalized treatment" and "disease-modifying drugs." However, rigorous preclinical studies are needed to validate these hypotheses, underscoring the importance of translational research.

From an SEO perspective, this content integrates high-value keywords such as "indole derivatives," "morpholine-based compounds," and "cyclopropanecarboxamide applications," catering to both academic and industrial audiences. The deliberate use of HTML formatting enhances readability while adhering to search engine algorithms. By addressing frequently asked questions about the compound's synthesis, properties, and potential uses, this overview bridges gaps in accessible scientific information.

In summary, N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclopropanecarboxamide represents a compelling case study in modern pharmaceutical innovation. Its structural complexity and bioactive potential position it as a candidate for future therapeutic breakthroughs, resonating with global searches for "next-generation drug candidates." As research progresses, updates on its clinical relevance will likely dominate scholarly and commercial discussions.